Cas no 53883-86-6 (Propane,1,3-dichloro-2-(chloromethoxy)-)
53883-86-6 structure
Product Name:Propane,1,3-dichloro-2-(chloromethoxy)-
CAS No:53883-86-6
MF:C4H7Cl3O
MW:177.456778764725
CID:366780
PubChem ID:5323877
Update Time:2025-04-19
Propane,1,3-dichloro-2-(chloromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propane,1,3-dichloro-2-(chloromethoxy)-
- 1,3-Dichlor-2-chlormethoxy-propan
- 1,3-dichloro-2-(chloromethoxy)propane
- 1,3-dichloro-2-chloromethoxypropane
- 1,3-dichloro-2-chloromethoxy-propane
- Chlormethyl-(β.β'-dichlor-isopropyl)-aether
- InChI=1/C4H7Cl3O/c5-1-4(2-6)8-3-7/h4H,1-3H
- 53883-86-6
- SCHEMBL7781320
- DTXSID90415841
- 1,4-dichloro-3-chloromethyl-2-oxabutane
-
- Inchi: 1S/C4H7Cl3O/c5-1-4(2-6)8-3-7/h4H,1-3H2
- InChI Key: PGDSPXTUIGPRJZ-UHFFFAOYSA-N
- SMILES: ClCC(CCl)OCCl
Computed Properties
- Exact Mass: 175.95600
- Monoisotopic Mass: 175.956248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 46.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.386 g/cm3 (20 ºC)
- Boiling Point: 95-96 ºC (17 Torr)
- Flash Point: 89.8±23.3 ºC,
- Refractive Index: 1.481 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (11 g/l) (25 º C),
- PSA: 9.23000
- LogP: 2.04550
Propane,1,3-dichloro-2-(chloromethoxy)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
53883-86-6 (Propane,1,3-dichloro-2-(chloromethoxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk